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Compound of Interest

Compound Name: DNP-PEG6-acid

Cat. No.: B1192579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)

information for DNP-PEG6-acid, a polyethylene glycol (PEG) linker containing a dinitrophenyl

(DNP) group and a carboxylic acid. This document is intended to provide researchers,

scientists, and drug development professionals with the necessary information for the safe

handling, storage, and disposal of this compound.

Chemical Identification and Physical Properties
DNP-PEG6-acid is a complex organic molecule utilized in various biochemical applications,

including as a linker in the development of antibody-drug conjugates and other targeted

therapies. The hydrophilic PEG spacer enhances the solubility of the molecule in aqueous

media.[1][2][3]

Identifier Value

Product Name DNP-PEG6-acid

Synonyms DNP-PEG6-acid

Molecular Formula C21H33N3O12

Molecular Weight 519.5 g/mol

CAS Number Not available
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A comprehensive search did not yield specific quantitative data for physical properties such as

melting point, boiling point, or precise solubility values.

Hazard Identification and Classification
According to the Safety Data Sheet provided by DC Chemicals, DNP-PEG6-acid is classified

under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as

follows:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Source: DC Chemicals Safety Data Sheet[4]

GHS Pictograms:

Health Hazard: For substances that are harmful, irritant, or sensitizing.

Environmental Hazard: For substances that are toxic to aquatic life.

Toxicological Information
While specific lethal dose (LD50) and lethal concentration (LC50) values for DNP-PEG6-acid
are not publicly available, the GHS classification provides a clear indication of its toxicological

profile.
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Toxicity Endpoint Classification Description

Acute Oral Toxicity Category 4

Harmful if swallowed. Ingestion

may cause adverse health

effects.

Acute Aquatic Toxicity Category 1
The substance is very toxic to

aquatic organisms.

Chronic Aquatic Toxicity Category 1

The substance is very toxic to

aquatic life with long-lasting

effects.

Source: DC Chemicals Safety Data Sheet[4]

Experimental Protocols
The following are summaries of the standardized experimental protocols that are typically used

to determine the acute oral and aquatic toxicity of chemical substances. These are based on

the Organization for Economic Co-operation and Development (OECD) guidelines.

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose
Procedure)
This method is designed to assess the acute toxic effects of a substance when administered

orally.

Methodology:

Test Animals: Typically, a single sex of rodent (e.g., rats or mice) is used.

Housing and Feeding: Animals are housed in appropriate conditions with controlled

temperature and humidity. They are fasted before the administration of the test substance.

Dose Administration: The substance is administered in a single oral dose via gavage.

Dose Levels: A stepwise procedure is used with a set of fixed dose levels (e.g., 5, 50, 300,

2000 mg/kg body weight). The starting dose is selected based on a sighting study.
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Observation Period: Animals are observed for a period of at least 14 days. Observations

include mortality, clinical signs of toxicity, and changes in body weight.

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed.

Workflow for Acute Oral Toxicity Testing (OECD 420):

Preparation Phase Dosing Phase Observation Phase Data Analysis

Sighting Study to Determine Starting Dose Animal Preparation (Fasting) Single Oral Gavage Administration 14-Day Observation (Mortality, Clinical Signs, Body Weight) Gross Necropsy GHS Classification

Click to download full resolution via product page

Caption: Workflow for OECD 420 Acute Oral Toxicity Test.

Acute Aquatic Toxicity - OECD Guideline 203 (Fish,
Acute Toxicity Test)
This test is performed to determine the concentration of a substance that is lethal to fish over a

short exposure period.

Methodology:

Test Organism: A standard fish species, such as Zebrafish (Danio rerio), is used.

Test Conditions: Fish are exposed to the test substance in a static or semi-static system for

96 hours.

Concentrations: A range of at least five concentrations of the test substance is prepared in a

geometric series. A control group with no test substance is also included.

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.
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Data Analysis: The concentration that is lethal to 50% of the test organisms (LC50) is

determined.

Workflow for Acute Aquatic Toxicity Testing (OECD 203):

Preparation Phase Exposure Phase Observation Phase Data Analysis

Range-Finding Test Preparation of Test Concentrations 96-Hour Exposure of Fish Mortality Checks at 24, 48, 72, 96 hours Calculation of LC50 Value

Click to download full resolution via product page

Caption: Workflow for OECD 203 Fish Acute Toxicity Test.

Handling and Storage
Precautions for Safe Handling:

Avoid inhalation, and contact with eyes and skin.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Conditions for Safe Storage:

Keep container tightly sealed in a cool, well-ventilated area.

Store at -20°C.

Keep away from direct sunlight and sources of ignition.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
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Skin Contact: Wash off with soap and plenty of water.

Inhalation: If breathed in, move person into fresh air.

Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell. Rinse

mouth.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Avoid release to the environment.

Transport Information
DNP-PEG6-acid is not considered to be hazardous for transport according to DOT (US),

IMDG, and IATA regulations.

This technical guide is intended to be a summary of available safety information. It is crucial to

consult the full Safety Data Sheet (SDS) from the supplier before handling DNP-PEG6-acid
and to follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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